Hexamethylenediammonium diiodide

Specification

• CAS No.: 20208-23-5
• Molecular Formula: C6H17IN2
• Molecular Weight: 244.12 g/mol
• IUPAC Name: hexane-1,6-diamine;hydroiodide
• Standard InChI: InChI=1S/C6H16N2.HI/c7-5-3-1-2-4-6-8;/h1-8H2;1H
• Standard InChI Key: JWNDFOVMVSGLKP-UHFFFAOYSA-N
• SMILES: C(CCC[NH3+])CC[NH3+].[I-].[I-]
• Canonical SMILES: C(CCCN)CCN.I

Introduction

Chemical and Physical Properties

Basic Information

Hexamethylenediammonium diiodide is a salt derived from hexamethylenediamine. It features a linear carbon chain with ammonium groups at both ends, balanced by two iodide counterions. The compound is characterized by the following properties:

Property	Value
CAS Number	20208-23-5
Molecular Formula	C₆H₁₈I₂N₂
Molecular Weight	372.02900 g/mol
Exact Mass	371.95600
EINECS Number	243-598-0

The compound is also known by several synonyms including hexane-1,6-diammonium diiodide, hexamethylenediamine dihydroiodide, 1,6-hexanediamine hydroiodide, and hexamethylenediammonium iodide.

Physical Properties

The physical properties of hexamethylenediammonium diiodide are crucial for understanding its behavior in various applications and experimental settings:

Physical Property	Value
Boiling Point	316.2°C at 760 mmHg
Flash Point	145°C
Vapor Pressure	0.000255 mmHg at 25°C
LogP	3.86120
PSA (Polar Surface Area)	52.04000

These properties contribute to the compound's stability and behavior under different environmental conditions.

Crystal Structure and Polymorphism

Structural Characteristics

Hexamethylenediammonium diiodide belongs to a class of n-alkyl diammonium salts that exhibit interesting crystal packing and hydrogen bonding patterns. The structure features a hexamethylene chain with ammonium groups at both ends that form hydrogen bonds with iodide anions. This arrangement creates distinctive crystal packing motifs that influence the physical properties of the compound.

Polymorphic Behavior

Research has demonstrated that hexamethylenediammonium diiodide, like other salts of hexamethylenediamine, exhibits thermotropic polymorphism. This property refers to the ability of the compound to exist in different crystalline forms depending on temperature. Thermal analysis techniques such as Differential Scanning Calorimetry (DSC) and Hot-stage Microscopy have been employed to study these phase transitions.

Variable Temperature Powder X-ray Diffraction (VT-PXRD) analysis confirms that the compound undergoes structural reorganization at specific temperature points, leading to different crystalline phases. This polymorphic behavior is significant for applications where thermal stability and structural transitions are important factors.

Applications

Photovoltaic Applications

One of the most promising applications of hexamethylenediammonium diiodide is in solar cell technology. Research has demonstrated that:

• Hexamethylenediammonium diiodide (HDADI₂) can be used to modify poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS) electrodes in stacking perovskite solar cells (S-PSCs).

• The modification significantly improves both physical and electrical properties of the PEDOT:PSS electrode layer.

• When HDADI₂ is incorporated, the PEDOT:PSS surface becomes rougher and achieves higher adhesion properties, which enhances the contact between the photoanode and counter electrode in stacked devices.

• The energy-level structure of HDADI₂-modified PEDOT:PSS demonstrates better alignment with adjacent functional layers, improving charge transfer efficiency.

• This modification has led to significant improvements in power conversion efficiency (PCE), with values reaching 15.21% under 1 cm² illumination area in stacking perovskite solar cells.

Materials Science Applications

Hexamethylenediammonium diiodide serves as an important precursor in materials chemistry:

• The compound functions as a precursor ligand in the synthesis of transition metal complexes.

• It has structure-directing properties in the synthesis of nanoparticles, influencing their morphology and crystalline structure.

• Applications extend to propellants, explosives, and pyrotechnic compositions, leveraging the compound's thermal properties and decomposition characteristics.

Chemical Research Applications

In synthetic chemistry, hexamethylenediammonium diiodide has been studied for its reactivity and potential applications:

• The compound serves as a model for understanding hydrogen bonding patterns and crystallization behaviors of diammonium salts.

• Its iodide counterions make it useful for studying anion exchange reactions and for the preparation of other hexamethylenediammonium salts.

Synthesis Methods

Standard Preparation

The synthesis of hexamethylenediammonium diiodide typically involves the reaction of hexamethylenediamine with hydroiodic acid in stoichiometric proportions. The reaction proceeds via acid-base neutralization, where the amine groups of hexamethylenediamine accept protons from hydroiodic acid, forming ammonium cations with iodide counterions.

The general reaction can be represented as:

H₂N-(CH₂)₆-NH₂ + 2HI → [H₃N-(CH₂)₆-NH₃]²⁺ + 2I⁻

The product can be isolated through crystallization from appropriate solvents, typically yielding crystalline material suitable for various applications.

Research Findings and Developments

Solar Cell Technology Innovations

Recent research has focused on utilizing hexamethylenediammonium diiodide to enhance the performance of perovskite solar cells. The integration of HDADI₂ into the electrode structure of stacking perovskite solar cells has demonstrated several advantages:

• The modified cells can be disassembled and reassembled flexibly and repeatedly—up to 500 times—with minimal changes in power conversion efficiency.

• This capability offers significant advantages for cell maintenance and modular production of solar panels.

• The use of HDADI₂-modified PEDOT:PSS as an electrode helps avoid the use of precious metal electrodes like gold and silver, reducing cost and addressing stability issues related to corrosion by iodide ions.

Crystal Engineering Studies

Studies on the crystallographic properties of hexamethylenediammonium salts, including the diiodide variant, have revealed:

• Distinctive hydrogen bonding motifs that determine the three-dimensional arrangement of molecules in the crystal lattice.

• Temperature-dependent phase transitions that occur as a result of changes in molecular mobility and rearrangement of hydrogen bonding networks.

• Comparative analyses with other salts of hexamethylenediamine (chloride, bromide, nitrate, and sulfate) show that different counterions lead to varying crystal packing arrangements and phase transition behaviors.

Related Chemical Research

In related fields, hexamethylenediamine derivatives have been investigated for their interactions with other chemical agents. For instance:

• Researchers have studied the interaction between sulfur(IV) oxide and aqueous solutions of hexamethylenediamine, which yields hexamethylenediammonium sulfate dihydrate.

• These studies demonstrate the potential of hexamethylenediamine derivatives to form various onium salts through mild oxidation in aqueous systems containing alkylamine, sulfur dioxide, and oxygen.